Cas no 1806067-77-5 (3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide)

3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide is a specialized pyridine derivative featuring a sulfonamide group and difluoromethyl substitution, offering unique reactivity and functional versatility in synthetic chemistry. The presence of both amino and bromo substituents enhances its utility as a building block for further functionalization, enabling applications in pharmaceutical and agrochemical intermediates. The difluoromethyl group contributes to improved metabolic stability and lipophilicity, making it valuable in drug design. Its sulfonamide moiety further expands its potential in medicinal chemistry, particularly in targeting enzymes or receptors. This compound is well-suited for researchers seeking structurally diverse scaffolds for lead optimization or material science applications.
3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide structure
1806067-77-5 structure
Product Name:3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide
CAS No:1806067-77-5
MF:C6H6BrF2N3O2S
MW:302.096545696259
CID:4853759
Update Time:2025-06-08

3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide
    • Inchi: 1S/C6H6BrF2N3O2S/c7-3-2(15(11,13)14)1-12-5(4(3)10)6(8)9/h1,6H,10H2,(H2,11,13,14)
    • InChI Key: QAEGURWBYBORBF-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C(F)F)=NC=C1S(N)(=O)=O)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 321
  • XLogP3: 0.1
  • Topological Polar Surface Area: 107

3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029069237-1g
3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide
1806067-77-5 97%
1g
$1,579.40 2022-04-01

Additional information on 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide

Introduction to 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1806067-77-5)

3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1806067-77-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a bromo substituent, a difluoromethyl moiety, and a sulfonamide group, makes it a versatile building block for drug discovery and development.

The 3-amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide scaffold is particularly noteworthy due to its potential applications in the design of novel therapeutic agents. The pyridine core is a common structural motif in many pharmacologically active compounds, and modifications at the 3rd, 4th, 2nd, and 5th positions provide ample opportunities for functionalization. This allows chemists to fine-tune the properties of the compound, such as solubility, bioavailability, and metabolic stability, to meet specific therapeutic requirements.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The 3-amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide structure has been explored as a key component in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. The difluoromethyl group, in particular, is known to enhance binding affinity and metabolic stability, making it an attractive feature for drug design.

One of the most compelling aspects of 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide is its role in the development of next-generation antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. The sulfonamide group is a well-established pharmacophore in antibiotic therapy, and its incorporation into 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide opens up possibilities for creating compounds with enhanced efficacy against resistant strains.

Recent studies have also highlighted the potential of 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide in the treatment of neurological disorders. The pyridine scaffold is frequently found in drugs that modulate neurotransmitter systems, and modifications at specific positions can lead to compounds with targeted effects on brain function. For instance, derivatives of this compound have shown promise in preclinical models as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. The bromo substituent at the 4th position provides a handle for further functionalization via nucleophilic substitution or metal-catalyzed coupling reactions.

The difluoromethyl group is particularly challenging to introduce into a molecule due to its high reactivity and sensitivity to hydrolysis. However, modern synthetic methodologies have made it possible to incorporate this moiety efficiently while maintaining structural integrity. This underscores the importance of innovative synthetic strategies in medicinal chemistry.

In conclusion,3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1806067-77-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it an invaluable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this compound,3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-sulfonamide is poised to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk